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Compound of Interest

Compound Name: 4-(Benzyloxy)-2,5-dimethylaniline

CAS No.: 92646-40-7

Cat. No.: B13621727

Get Quote

CAS Registry Number: 92646-40-7 Chemical Formula: C₁₅H₁₇NO Molecular Weight: 227.30

g/mol Synonyms: 4-Amino-2,5-dimethylphenyl benzyl ether; 1-Amino-4-(benzyloxy)-2,5-

dimethylbenzene.[1]

Executive Summary & Chemical Identity
4-(Benzyloxy)-2,5-dimethylaniline is a specialized aniline derivative largely utilized as an

intermediate in the synthesis of pharmaceuticals and organic dyes.[1] Structurally, it combines

the toxicity profile of xylidines (dimethylanilines) with the lipophilicity of a benzyl ether.

This guide provides a technical framework for the safe handling, synthesis, and disposal of this

compound. Due to limited specific toxicological data for this exact isomer, safety protocols are

derived from Structure-Activity Relationships (SAR) involving 2,5-xylidine and 4-

benzyloxyaniline.[1]
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Property Value/Description Note

Physical State Solid (Crystalline powder)
Based on structural analogs

(e.g., 4-benzyloxyaniline).[1]

Color Off-white to pale brown
Darkens upon oxidation/light

exposure.

Melting Point 85–95 °C
Estimated range; analogs melt

~80–100 °C.

Solubility
Soluble in DMSO, DCM, Ethyl

Acetate
Low water solubility.

pKa (Conjugate Acid) ~4.5–5.0
Weak base, typical of electron-

rich anilines.[1]

Hazard Identification & Toxicology
Core Directive: Treat as a potent methemoglobinemia-inducing agent and potential carcinogen.

[1]

GHS Classification (Derived)[1]
Acute Toxicity (Oral/Dermal/Inhalation): Category 3 or 4 (Toxic/Harmful).

Skin Sensitization: Category 1 (May cause an allergic skin reaction).[1]

Carcinogenicity: Category 2 (Suspected of causing cancer - based on aniline/xylidine data).

[1]

Specific Target Organ Toxicity (Repeated): Category 2 (Blood, Liver).[1][2]

Aquatic Toxicity: Category 2 (Toxic to aquatic life with long-lasting effects).[1]

Mechanism of Toxicity: The Methemoglobin Pathway
The primary acute risk is the metabolic activation of the aniline moiety. The hydrophobic benzyl

group facilitates dermal absorption, while the amine is metabolized in the liver.
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Figure 1: Metabolic activation pathway leading to methemoglobinemia.[1]

Engineering Controls & Personal Protective
Equipment (PPE)[1]
Hierarchy of Controls

Isolation: Handle all solid powder in a Class II Biosafety Cabinet or Chemical Fume Hood

with HEPA filtration if dust generation is likely.[1]

Inert Atmosphere: Store and react under Nitrogen (

) or Argon to prevent oxidation (formation of azo/azoxy impurities).[1]

PPE Selection Matrix
Protection Type Material/Standard Rationale

Gloves (Primary) Silver Shield / Laminate

Anilines permeate nitrile/latex

rapidly.[1] Laminate offers >4h

breakthrough time.

Gloves (Secondary) Nitrile (Double layer)
For dexterity; change

immediately upon splash.

Respiratory P100 / N95 + OV Cartridge
Required if handling outside a

hood (not recommended).[1]

Clothing Tyvek Lab Coat

Disposable; prevents

contamination of street

clothes.
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Context: Synthesis via reduction of 1-(benzyloxy)-2,5-dimethyl-4-nitrobenzene. This route

avoids handling the free aniline until the final step.

Step 1: Pre-Reaction Setup
Equipment: 3-neck round bottom flask, reflux condenser, mechanical stirrer (magnetic

stirring may fail with heavy slurries).

Atmosphere: Flush system with Nitrogen for 15 minutes.

Step 2: Reduction Protocol (Iron/Ammonium Chloride
Method)[1]

Reagents:

Nitro precursor (1.0 eq)[3]

Iron powder (3.0 eq, reduced grade)

(0.5 eq)[1]

Solvent: Ethanol/Water (4:1 v/v)[1]

Procedure:

Suspend the nitro compound in Ethanol/Water.

Add

and heat to reflux (

).

Critical Step: Add Iron powder portion-wise over 30 minutes. Caution: Exothermic reaction.

Monitor temperature.

Reflux for 2–4 hours. Monitor via TLC (Mobile phase: Hexane/EtOAc 3:1). The aniline spot

will be more polar and fluorescent under UV.
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Filtration: Filter hot through a Celite pad to remove Iron sludge. Safety Note: Iron waste

can be pyrophoric; keep wet.[1]

Step 3: Isolation and Purification
Concentrate the filtrate under reduced pressure.

Dissolve residue in Ethyl Acetate; wash with

(aq) and Brine.[1]

Recrystallization: Use Ethanol or Toluene/Hexane.

Purity Check: NMR should show a sharp singlet for the benzyl

(~5.1 ppm) and broad singlet for

(~3.5–4.0 ppm).[1]
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Figure 2: Safe synthesis and isolation workflow.

Emergency Response & Waste Disposal
Exposure Response[1][2][4][5][6][7][8]

Skin Contact:IMMEDIATE washing with soap and water for 15 minutes.[1] Do not use alcohol

(increases absorption).

Inhalation: Move to fresh air. Administer oxygen if breathing is labored.[4][5]

Cyanosis (Blue lips/nails): Suspect methemoglobinemia.[1] Transport to ER immediately.

Mention "Aniline Exposure" to medical staff (Antidote: Methylene Blue).
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Spills
Evacuate the area.[2][6][4][7][5][8]

Don full PPE (Laminate gloves, respirator).

Cover spill with Sand or Vermiculite.

Do not use bleach (may form chloroamines).[1] Use a dilute acid (e.g., 1M HCl) to neutralize

the amine, then absorb.

Disposal[1][2][6][7]
Solid Waste: Incineration in a chemical waste facility equipped with scrubbers (Nitrogen

oxides generation).[1]

Aqueous Waste: Do not release to drains.[2][7] High aquatic toxicity.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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